molecular formula C19H18N4O4 B8364934 Methyl 7-[2-(4-nitrophenyl)ethyl]-6,7-dihydro-5H-imidazo[1,2-A]pyrrolo[3,2-C]pyridine-9-carboxylate

Methyl 7-[2-(4-nitrophenyl)ethyl]-6,7-dihydro-5H-imidazo[1,2-A]pyrrolo[3,2-C]pyridine-9-carboxylate

Cat. No.: B8364934
M. Wt: 366.4 g/mol
InChI Key: YVMNOSFWPLASTO-UHFFFAOYSA-N
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Description

Methyl 7-[2-(4-nitrophenyl)ethyl]-6,7-dihydro-5H-imidazo[1,2-A]pyrrolo[3,2-C]pyridine-9-carboxylate is a useful research compound. Its molecular formula is C19H18N4O4 and its molecular weight is 366.4 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C19H18N4O4

Molecular Weight

366.4 g/mol

IUPAC Name

methyl 10-[2-(4-nitrophenyl)ethyl]-3,6,10-triazatricyclo[7.3.0.02,6]dodeca-1(9),2,4,11-tetraene-12-carboxylate

InChI

InChI=1S/C19H18N4O4/c1-27-19(24)15-12-22(9-6-13-2-4-14(5-3-13)23(25)26)16-7-10-21-11-8-20-18(21)17(15)16/h2-5,8,11-12H,6-7,9-10H2,1H3

InChI Key

YVMNOSFWPLASTO-UHFFFAOYSA-N

Canonical SMILES

COC(=O)C1=CN(C2=C1C3=NC=CN3CC2)CCC4=CC=C(C=C4)[N+](=O)[O-]

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 4-(2,2-Dimethoxy-ethylamino)-1-[2-(4-nitro-phenyl)-ethyl]-6,7-dihydro-1H-pyrrolo[3,2-c]pyridine-3-carboxylic acid methyl ester (25.33 mmol) in 125 mL MeOH is 10 mL HCl conc. added. It is heated at 63° C. for 15 hours. Since the reaction is not complete another 5 mL HCl conc. is added, and it is heated again at 63° C. for 10 hours. The solvent is evaporated in vacuo, and the remaining oil is dissolved in MeOH whereby K2CO3 (1.2 eq.) is added. After stirred at RT for 1 h the solid is filtered off, washed with MeOH and the filtrate is evaporated in vacuo yielding a yellow solid that is protonated. The protonated product is stirred in Dichloromethane and saturated NaCO3 sol. until everything dissolved. The two layers are separated and the water layer is extracted two times with dichloromethane. The organic layers are collected, dried and evaporated in vacuo yielding a free base which is triturated in ethyl acetate yielding 6-[2-(4-Nitro-phenyl)-ethyl]-5,6-dihydro-4H-1,3a,6-triaza-as-indacene-8-carboxylic acid methyl ester, 9.11 g, as a yellow solid (77%): 1H NMR (CD3OD) 2.76 (t, 2H), 3.18 (t, 2H), 3.78 (s, 3H), 4.07 (t, 2H), 4.28 (t, 2H), 6.94 (s, 1H), 7.01 (s, 1H), 7.31 (d, 3H), 8.10 (d, 2H); LRMS calcd 366.38, found [M+H] 367.2.
Name
4-(2,2-Dimethoxy-ethylamino)-1-[2-(4-nitro-phenyl)-ethyl]-6,7-dihydro-1H-pyrrolo[3,2-c]pyridine-3-carboxylic acid methyl ester
Quantity
25.33 mmol
Type
reactant
Reaction Step One
Name
Quantity
10 mL
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reactant
Reaction Step Two
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Quantity
5 mL
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reactant
Reaction Step Three
[Compound]
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NaCO3
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0 (± 1) mol
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reactant
Reaction Step Four
Name
Quantity
125 mL
Type
solvent
Reaction Step Five
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Six
Name
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Six
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Seven

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